Chiral primary amine catalysed asymmetric conjugate addition of azoles to α-substituted vinyl ketones†
Organic Chemistry Frontiers Pub Date: 2013-12-19 DOI: 10.1039/C3QO00027C
Abstract
We report here the first effective example of asymmetric conjugate addition–protonation reactions of azoles to vinyl ketones by chiral primary amine catalysis. High enantioselectivity can be easily achieved by screening different primary amine catalysts, and the Curtin–Hammett control in the C–N bond formation step was verified by DFT calculations to account for the observed stereoselectivity.
![Graphical abstract: Chiral primary amine catalysed asymmetric conjugate addition of azoles to α-substituted vinyl ketones](http://scimg.chem960.com/usr/1/C3QO00027C.jpg)
![Chiral primary amine catalysed asymmetric conjugate addition of azoles to α-substituted vinyl ketones†](https://scimg.chem960.com/usr/1/C3QO00027C.jpg)
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Journal Name:Organic Chemistry Frontiers
Research Products
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CAS no.: 149428-64-8
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CAS no.: 13650-70-9